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Compound of Interest

Compound Name: Tinkal

Cat. No.: B1254984

For Immediate Implementation: This document provides critical safety and logistical guidance
for laboratory professionals working with Tinkal, also known as borax. Adherence to these
procedures is mandatory to ensure a safe research environment and proper chemical
management. Tinkal, a common name for sodium tetraborate decahydrate (Na=2B4O7-10H20),
Is a naturally occurring mineral compound utilized in various industrial and laboratory
applications.[1][2][3][4]

Personal Protective Equipment (PPE) and Exposure
Limits

While borax has low acute toxicity, it is crucial to minimize exposure.[5][6] Inhalation of dust can
lead to respiratory irritation, and it is classified as a serious eye irritant.[5] Long-term exposure

to high doses has shown potential for adverse reproductive effects in laboratory animals.[6]
The following tables summarize the required PPE and occupational exposure limits.

Table 1: Personal Protective Equipment (PPE) for Handling Tinkal (Borax)
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. . . Specific

Protection Type Minimum Requirement .

Recommendations
) Use tight-fitting goggles if dust

Eye Protection Safety glasses )

is generated.[7]
_ ] Rubber or plastic gloves are

Hand Protection Protective gloves )
suitable.[7]
Wear suitable protective

Body Protection Laboratory coat clothing to prevent splashing
or contamination.[7]
If dust levels are high or

) ) ] ventilation is inadequate, a
Respiratory Protection Not required for normal use

NIOSH-approved respirator
should be used.[5][7]

Table 2: Occupational Exposure Limits for Tinkal (Borax)

Parameter Value Organization

Threshold Limit Value - Time-

] 2 mg/m?3 ACGIH
Weighted Average (TLV-TWA)

Short-Term Exposure Limit

6 mg/m3 ACGIH
(STEL)

Data sourced from Material Safety Data Sheets.[5]

Step-by-Step Handling and Disposal Protocols

Strict adherence to the following procedures is essential for the safe handling and disposal of
Tinkal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.intralabs.co.uk/user/MSDS/Borax%20MSDS%20Intralabs.pdf
https://www.intralabs.co.uk/user/MSDS/Borax%20MSDS%20Intralabs.pdf
https://www.intralabs.co.uk/user/MSDS/Borax%20MSDS%20Intralabs.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
https://www.intralabs.co.uk/user/MSDS/Borax%20MSDS%20Intralabs.pdf
https://www.benchchem.com/product/b1254984?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1254984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Labeling: Ensure the container is clearly labeled with the chemical name and any hazard
warnings.

» Storage Location: Store in a cool, dry, and well-ventilated area.[7] Keep the container tightly
closed.[7]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and finely powdered
metals.[8]

Laboratory Handling

e Ventilation: Use only in a well-ventilated area to keep dust levels to a minimum.[7]

e Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[7] Promptly remove any contaminated clothing.[7]

» Spill Prevention: Avoid actions that could generate dust.

Spill Cleanup

o Containment: For small spills, carefully sweep, shovel, or vacuum the solid material,
minimizing dust generation.[5]

» Collection: Place the collected material into a clearly labeled, sealed container for disposal.

[5]

» Decontamination: Wash the spill site with water and detergent. Be aware that wet surfaces
may become slippery.[7]

Disposal
» Regulatory Compliance: Dispose of Tinkal and contaminated materials in accordance with

all local, state, and federal regulations.[5]

» Small Quantities: For small laboratory-scale quantities, disposal in a municipal landfill is
generally acceptable, but always verify with local authorities.[5]
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» Large Quantities: For large volumes or contaminated waste, contact a professional waste

disposal service.

Workflow for Safe Handling and Disposal of Tinkal

The following diagram illustrates the key decision points and procedures for the safe
management of Tinkal in a laboratory setting.
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Safe Handling and Disposal Workflow for Tinkal (Borax)

Receiving and Storage

Start: Receive Tinkal Shipment

Inspect Container for Damage

Verify Labeling

Store in Cool, Dry, Well-Ventilated Area

Laboratory Handling

Don Appropriate PPE

Perform Laboratory Operations in Ventilated Area

Spill and Disposal Management

Spill Occurs

End of Operations

Contain and Clean Spill

Package Waste in Labeled, Sealed Container

Dispose According to Regulations

Click to download full resolution via product page
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Caption: Logical workflow for the safe receiving, handling, and disposal of Tinkal (borax) in a
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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